Cas no 1805482-23-8 (3-Cyano-4-difluoromethoxy-5-mercaptobenzoic acid)

• Product name: 3-Cyano-4-difluoromethoxy-5-mercaptobenzoic acid
• CAS No: 1805482-23-8
• MF: C₉H₅F₂NO₃S
• MW: 245.202708005905
• CID: 4960938

3-Cyano-4-difluoromethoxy-5-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-difluoromethoxy-5-mercaptobenzoic acid

• Inchi： 1S/C9H5F2NO3S/c10-9(11)15-7-5(3-12)1-4(8(13)14)2-6(7)16/h1-2,9,16H,(H,13,14)
• InChI Key： GTWOQLFYGKCAJP-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=O)O)C=C(C#N)C=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• XLogP3: 2.2
• Topological Polar Surface Area: 71.3

Additional information on 3-Cyano-4-difluoromethoxy-5-mercaptobenzoic acid

3-Cyano-4-difluoromethoxy-5-mercaptobenzoic Acid: A Promising Compound in Pharmaceutical Research

3-Cyano-4-difluoromethoxy-5-mercaptobenzoic acid (CAS No. 1805482-23-8) is a versatile organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, characterized by its cyano, difluoromethoxy, and mercapto functional groups, offers a promising platform for the development of novel therapeutic agents.

The cyano group in 3-Cyano-4-difluoromethoxy-5-mercaptobenzoic acid imparts strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The presence of the difluoromethoxy group further enhances these properties by introducing additional fluorine atoms, known for their ability to modulate biological activity and improve pharmacokinetic profiles. The mercapto group, on the other hand, provides a reactive thiol moiety that can participate in various chemical reactions and interactions with biological targets.

Recent studies have explored the potential applications of 3-Cyano-4-difluoromethoxy-5-mercaptobenzoic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-Cyano-4-difluoromethoxy-5-mercaptobenzoic acid has also shown potential as an anticancer agent. A study conducted at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial function.

The unique combination of functional groups in 3-Cyano-4-difluoromethoxy-5-mercaptobenzoic acid also makes it an attractive candidate for drug delivery systems. The presence of the difluoromethoxy group can enhance solubility and bioavailability, while the mercapto group can be used to form stable conjugates with other molecules or nanoparticles. This dual functionality allows for targeted delivery and controlled release of the active compound, potentially improving therapeutic outcomes and reducing side effects.

Furthermore, ongoing research is investigating the potential use of 3-Cyano-4-difluoromethoxy-5-mercaptobenzoic acid in neurodegenerative diseases. Preliminary studies suggest that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings open up new avenues for the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 3-Cyano-4-difluoromethoxy-5-mercaptobenzoic acid (CAS No. 1805482-23-8) is a multifaceted compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.